Cas no 1006959-47-2 (3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline)

• Product Name: 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline
• CAS No: 1006959-47-2
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• MDL: MFCD08699360
• CID: 4675643
• PubChem ID: 19626960
• Update Time: 2025-06-09

3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-(3-METHYL-1H-PYRAZOL-1-YL)ANILINE
• 3-chloro-4-(3-methylpyrazolyl)phenylamine
• SBB073258
• STL414538
• ST51061596
• 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline

• MDL： MFCD08699360
• Inchi： 1S/C10H10ClN3/c1-7-4-5-14(13-7)10-3-2-8(12)6-9(10)11/h2-6H,12H2,1H3
• InChI Key： KQPPAGYGHQTZEX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=CC(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline

Introduction to 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline and Its Significance in Modern Chemical Research

3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline, a compound with the CAS number 1006959-47-2, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in various scientific domains. The presence of both chloro and pyrazole functional groups makes it a versatile scaffold for further chemical modifications, enabling researchers to explore its utility in drug design and synthesis.

The structural composition of 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline is highly intriguing. The molecule consists of an aniline core substituted with a chloro group at the 3-position and a 3-methyl-1H-pyrazole ring at the 4-position. This specific arrangement not only imparts unique electronic properties but also opens up possibilities for diverse interactions with biological targets. The pyrazole moiety, in particular, is known for its role as a pharmacophore in many bioactive compounds, enhancing the compound's potential as a precursor in medicinal chemistry.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their broad spectrum of biological activities. Among these, pyrazole derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of the 3-methyl-1H-pyrazole group into the aniline backbone of 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline not only enhances its structural complexity but also contributes to its pharmacological potential. This has prompted numerous studies to investigate its derivatives as novel therapeutic agents.

One of the most compelling aspects of 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline is its synthetic accessibility. The presence of reactive sites such as the chloro group allows for easy functionalization through various chemical reactions, including nucleophilic substitution, coupling reactions, and metal-catalyzed transformations. This flexibility makes it an ideal candidate for generating a library of compounds for high-throughput screening (HTS) and drug discovery programs. Researchers have leveraged these synthetic advantages to develop novel analogs with enhanced biological activity and improved pharmacokinetic profiles.

The significance of 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline extends beyond its synthetic utility. Its unique structural features have been explored in several cutting-edge research studies. For instance, recent investigations have highlighted its potential role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By modifying the structure of 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline, scientists have been able to develop potent inhibitors that exhibit high selectivity and low toxicity.

Another area where this compound has shown promise is in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new drugs with novel mechanisms of action. The pyrazole moiety in 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline has been found to interact with bacterial enzymes, disrupting essential metabolic pathways. This interaction has led to the identification of several derivatives with significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

The compound's potential extends to other therapeutic areas as well. For example, studies have indicated that certain derivatives of 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. These findings have opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Advances in computational chemistry have further enhanced the understanding of 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline's behavior. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and mode of action, guiding the design of more effective derivatives. Additionally, virtual screening methods have been used to identify promising candidates from large libraries of compounds based on their predicted interactions with target proteins.

The future prospects for 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline are vast and exciting. Ongoing research aims to explore its potential in areas such as neurodegenerative diseases, where pyrazole derivatives have shown promise as neuroprotective agents. Furthermore, efforts are underway to develop more sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields.

In conclusion, 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline (CAS no: 1006959-47-2) stands out as a versatile and promising compound in modern chemical research. Its unique structural features, synthetic accessibility, and broad range of biological activities make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing some of the most pressing challenges in medicine today.